Cas no 850723-11-4 (1-Piperazinecarboxylic acid, 4-(2-azidoethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(2-azidoethyl)-, 1,1-dimethylethyl ester
• CAS No: 850723-11-4
• MF: C₁₁H₂₁N₅O₂
• MW: 255.316741704941
• CID: 1832182
• PubChem ID: 11288306
• Update Time: 2025-05-23

1-Piperazinecarboxylic acid, 4-(2-azidoethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-azidoethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(2-azidoethyl)piperazine-1-carboxylate
• 850723-11-4
• tert-butyl4-(2-azidoethyl)piperazine-1-carboxylate
• EN300-37153677

• Inchi： 1S/C11H21N5O2/c1-11(2,3)18-10(17)16-8-6-15(7-9-16)5-4-13-14-12/h4-9H2,1-3H3
• InChI Key： AIMPKOMOGXZNAH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCN=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 255.16952493g/mol
• Monoisotopic Mass: 255.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-Piperazinecarboxylic acid, 4-(2-azidoethyl)-, 1,1-dimethylethyl ester

Compound CAS No: 850723-11-4 - 1-Piperazinecarboxylic Acid, 4-(2-Azidoethyl), 1,1-Dimethylethyl Ester

The compound with CAS No: 850723-11-4, known as 1-Piperazinecarboxylic acid, 4-(2-azidoethyl), 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with an azide group and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile building block for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of azide-containing compounds in click chemistry reactions, particularly in the synthesis of bioconjugates and drug delivery systems. The presence of the azide group in this compound enables it to participate in [3+2] cycloaddition reactions with alkyne derivatives, forming stable triazole linkages. This property has been exploited in the development of novel therapeutic agents and imaging probes.

The tert-butyl ester group in this compound serves as a protecting group for the carboxylic acid moiety during synthetic procedures. This feature is advantageous in multi-step synthesis workflows, where precise control over functional group reactivity is essential. The piperazine ring, on the other hand, contributes to the molecule's ability to act as a ligand in metalloorganic complexes or as a component in polymerizable materials.

In terms of biological applications, 1-Piperazinecarboxylic acid, 4-(2-azidoethyl), 1,1-dimethylethyl ester has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the construction of peptide mimetics and small molecule inhibitors targeting various disease pathways. The azide group's reactivity has also been leveraged in the development of bioorthogonal reactions for studying cellular processes in real-time.

From a synthetic perspective, this compound can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methodologies have further enhanced the efficiency and selectivity of these reactions.

In conclusion, CAS No: 850723-11-4 represents a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as an essential tool for researchers in organic synthesis and drug discovery.